2-(2,6-dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid

• IUPAC Name: 2-(2,6-dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H7Cl2NO2S/c1-5-9(11(15)16)17-10(14-5)8-6(12)3-2-4-7(8)13/h2-4H,1H3,(H,15,16)
• InChI Key: JKYOQGKUWIKANZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(C=CC=C2Cl)Cl)C(=O)O
• Molecular Formula: C11H7Cl2NO2S
• Molecular Weight: 288.1 g/mol

Description

2-(2,6-dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, commonly known as DCTA, is a chemical compound that has been used in scientific research and lab experiments due to its unique properties. It is an important intermediate in the synthesis of various organic compounds and is used in a wide range of applications, including drug development and drug discovery. DCTA is also used in the synthesis of various pharmaceuticals and biochemicals, as well as in the production of other organic compounds.

Scientific Research Applications

Pharmacokinetics and Metabolism

Disposition and Metabolism of SB-649868 :A study on the novel orexin receptor antagonist, SB-649868, provided insights into its disposition and metabolism in humans. The elimination of drug-related material was primarily through feces, and the drug was extensively metabolized with negligible amounts excreted unchanged. This indicates significant metabolic transformation for compounds with similar structural features, highlighting the body's ability to process and eliminate these types of chemicals (Renzulli et al., 2011).

Environmental Exposure and Toxicology

Environmental Exposure to Pesticides :Research on South Australian preschool children's environmental exposure to organophosphorus and pyrethroid pesticides indicated widespread chronic exposure. This study underscores the importance of assessing environmental and indirect exposures to chemicals, including those related to the target compound, for public health policy development (Babina et al., 2012).

Biomonitoring and Exposure Assessment

Captan Metabolism in Humans :A study on Captan fungicide metabolism in humans identified THPI (tetrahydrophthalimide) and TTCA (thiazolidine-2-thione-4-carboxylic acid) as biomarkers of exposure. This research emphasizes the potential for specific metabolites to serve as indicators of exposure to certain pesticides and possibly related compounds, aiding in occupational and environmental health assessments (Krieger & Thongsinthusak, 1993).

Drug Binding Inhibition in Uremic Serum

Furancarboxylic Acids in Uremic Serum :A study found increased serum concentrations of furancarboxylic acids, including 3-carboxy-4-methyl-5-propyl-2-furanpropionic acid, in chronic hemodialysis patients. These compounds, due to their strong binding to plasma protein, inhibit the binding of drugs to albumin, presenting implications for drug efficacy and safety in patients with renal failure (Niwa et al., 1988).